![molecular formula C23H25F3N2O2 B5112819 6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide](/img/structure/B5112819.png)
6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide, also known as Ostarine or MK-2866, is a selective androgen receptor modulator (SARM) that has gained popularity in the scientific community due to its potential applications in various fields, including sports medicine, cancer research, and osteoporosis treatment.
Mechanism of Action
6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide works by selectively binding to androgen receptors in the body, which leads to an increase in protein synthesis and muscle growth. This compound does not have the same androgenic effects as testosterone, which means that it does not cause hair loss, acne, or prostate enlargement.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including an increase in muscle mass and strength, improved bone density, reduced body fat, and increased endurance. This compound has also been shown to improve insulin resistance and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide is its selectivity for androgen receptors, which means that it does not have the same androgenic effects as testosterone. This makes it a safer alternative to traditional anabolic steroids. However, this compound is still a relatively new compound, and more research is needed to fully understand its long-term effects. Additionally, this compound is currently not approved for human consumption, which means that it can only be used for research purposes.
Future Directions
There are a number of future directions for 6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide research, including its potential applications in the treatment of muscle wasting diseases, such as muscular dystrophy and sarcopenia. This compound may also have applications in the treatment of age-related muscle loss and in the prevention of osteoporosis. Additionally, this compound may have applications in the treatment of certain types of cancer and in the development of new drugs for the treatment of other diseases.
Conclusion:
In conclusion, this compound is a selective androgen receptor modulator that has gained popularity in the scientific community due to its potential applications in various fields. This compound works by selectively binding to androgen receptors in the body, which leads to an increase in protein synthesis and muscle growth. This compound has been shown to have a number of biochemical and physiological effects, including an increase in muscle mass and strength, improved bone density, reduced body fat, and increased endurance. While this compound has a number of potential applications, more research is needed to fully understand its long-term effects and to develop new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide involves a multistep process that includes the reaction of 2-chloro-4-(trifluoromethyl)benzonitrile with 3-phenylpropanal in the presence of sodium hydride to form the corresponding ketone. The ketone is then reduced to the corresponding alcohol using sodium borohydride. The alcohol is then reacted with piperidine-3-carboxylic acid to form the corresponding carboxamide. The final product is obtained by reacting the carboxamide with 2-(trifluoromethyl)benzyl bromide in the presence of potassium carbonate.
Scientific Research Applications
6-oxo-1-(3-phenylpropyl)-N-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide has been extensively studied for its potential applications in various fields, including sports medicine, cancer research, and osteoporosis treatment. In sports medicine, this compound has been shown to increase muscle mass and strength, improve bone density, and reduce body fat. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In osteoporosis treatment, this compound has been shown to increase bone mineral density and reduce the risk of fractures.
properties
IUPAC Name |
6-oxo-1-(3-phenylpropyl)-N-[[2-(trifluoromethyl)phenyl]methyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25F3N2O2/c24-23(25,26)20-11-5-4-10-18(20)15-27-22(30)19-12-13-21(29)28(16-19)14-6-9-17-7-2-1-3-8-17/h1-5,7-8,10-11,19H,6,9,12-16H2,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNJVTLBCVQCNFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(CC1C(=O)NCC2=CC=CC=C2C(F)(F)F)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.